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Compound of Interest

Compound Name: Lornoxicam-d4

Cat. No.: B565427

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of Lornoxicam-d4, a deuterated analog of the potent non-steroidal anti-inflammatory drug
(NSAID), Lornoxicam. Adherence to these procedures is critical to ensure personnel safety and
prevent environmental contamination. Lornoxicam is classified as fatal if swallowed,
necessitating stringent handling protocols.[1][2]

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the first line of
defense against exposure to Lornoxicam-d4. The following table summarizes the required
PPE for various laboratory operations involving this compound.
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Lornoxicam-d4 is crucial to minimize exposure risk. The
following workflow outlines the key steps for weighing the solid compound and preparing a

solution.
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a Preparation h

(Designate a work area in a chemical fume hood or ventilated balance enclosure.j

A
(Don all required PPE (see table).j

Y

(Decontaminate the work surface before starting)

a Weighing h

(Tare a tared weigh boat or container on an analytical balance.j

Y

(Carefully dispense the required amount of Lornoxicam-d4.)

Y

Record the exact weight.

Y

(Securely close the primary Lornoxicam-d4 container)
- J/

Solution Preparation

(Quantitatively transfer the weighed compound to a volumetric flask)

Y

(Add a portion of the desired solvent and gently swirl to dissolve)

Y

(Add solvent to the calibration mark)

Y

(Cap and invert the flask several times to ensure a homogenous solution)

\

(Label the solution with the compound name, concentration, date, and your initials)
N J/

4 Post-Handling Cleanup h

(Decontaminate the work surface and any equipment used)

Y

(Dispose of all single-use PPE as hazardous waste.)

Y

(Wash hands thoroughly with soap and water.)
- J/

Click to download full resolution via product page

Figure 1. Workflow for weighing and preparing Lornoxicam-d4 solutions.
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Experimental Protocol: Weighing and Dissolving
Lornoxicam-d4

e Preparation:

o Designate a specific area for handling Lornoxicam-d4, preferably within a chemical fume
hood or a ventilated balance enclosure.

o Assemble all necessary materials: Lornoxicam-d4, solvent, volumetric flasks, spatulas,
weigh boats, and waste containers.

o Don the appropriate PPE as detailed in the table above. This should include a lab coat,
safety goggles, and double gloves.

o Decontaminate the work surface with an appropriate cleaning agent.
» Weighing:
o Place a weigh boat on the analytical balance and tare it.

o Carefully transfer the desired amount of Lornoxicam-d4 powder to the weigh boat using a
clean spatula. Avoid creating dust.

o Once the target weight is achieved, record the exact amount.
o Securely close the primary container of Lornoxicam-d4.
» Solution Preparation:

o Quantitatively transfer the weighed Lornoxicam-d4 into a clean volumetric flask of the
appropriate size.

o Add a small amount of the chosen solvent to the flask and gently swirl to dissolve the
compound.

o Once dissolved, add more solvent until the solution reaches the calibration mark on the
neck of the flask.
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o Cap the flask and invert it multiple times to ensure the solution is thoroughly mixed.

o Label the flask clearly with the compound name (Lornoxicam-d4), concentration, solvent,
preparation date, and the researcher's initials.

e Cleanup:

[e]

Wipe down the work surface and all non-disposable equipment with a suitable
decontaminating solution.

[e]

Dispose of all contaminated disposable items, including gloves, weigh boats, and wipes, in
the designated hazardous waste container.

[e]

Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.

(¢]

Wash hands thoroughly with soap and water.

Disposal Plan: Managing Lornoxicam-d4 Waste

Proper segregation and disposal of Lornoxicam-d4 waste are imperative to prevent
environmental contamination and ensure regulatory compliance. All materials that have come
into contact with Lornoxicam-d4 must be treated as hazardous waste.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b565427?utm_src=pdf-body
https://www.benchchem.com/product/b565427?utm_src=pdf-body
https://www.benchchem.com/product/b565427?utm_src=pdf-body
https://www.benchchem.com/product/b565427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

‘Waste Generation
(Solid Waste (gloves, gowns, weigh boats, contaminated wipes)] G_\quid Waste (unused solutions, solvent nnses)] Gharps Waste (contaminated needles, pipette lipsD
T T T
I I I

£ ¢ Waste Segr#gation ¢
(v

lace in a designated, labeled, leak-proof hazardous solid waste conlainerj (Cu\lecl in a labeled, sealed, and compatible hazardous liquid waste cnnlalnev] G’\ace ina punct istant sharps conlainer]}

Labeling

Label all waste containers with:
- 'Hazardous Waste'
- 'Cytotoxic'
- Lornoxicam-d4
- Accumulation Start Date
- Hazard Symbols

Diséosal

(S(cre waste in a designated satellite accumulation area)

,

(Arrange for pickup by the institution's Environmental Health and Safety (EHS) depanment]

.

[Wasle\s for high incir i byalicensedfac\lity)

Click to download full resolution via product page

Figure 2. Disposal pathway for Lornoxicam-d4 waste.

Disposal Protocol
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Segregation at the Source:

o Solid Waste: All contaminated solid materials, such as gloves, disposable gowns, weigh
boats, and cleaning materials, must be placed in a designated, leak-proof container lined
with a yellow bag labeled for cytotoxic/hazardous waste.[7]

o Liquid Waste: Unused solutions and solvent rinses containing Lornoxicam-d4 should be
collected in a dedicated, sealed, and clearly labeled hazardous liquid waste container.
Ensure the container material is compatible with the solvent used.

o Sharps Waste: Contaminated sharps, including needles, syringes, and pipette tips, must
be disposed of in a rigid, puncture-resistant sharps container labeled for hazardous waste.

[7]
Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste" and
"Cytotoxic".[6][8]

o The label should also include the full chemical name (Lornoxicam-d4), the accumulation
start date, and appropriate hazard pictograms (e.g., skull and crossbones for acute
toxicity).[6][9]

Storage:

o Store sealed waste containers in a designated and secure satellite accumulation area
within the laboratory, away from general lab traffic.

Final Disposal:

o When waste containers are full, follow your institution's procedures to arrange for pickup
by the Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal company.

o Do not dispose of any Lornoxicam-d4 waste down the drain or in the regular trash.[10]

o The primary method for the disposal of cytotoxic waste is high-temperature incineration.[3]
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By adhering to these stringent safety and handling protocols, researchers can work safely with
Lornoxicam-d4 while protecting themselves, their colleagues, and the environment. Always
consult your institution's specific safety guidelines and the Safety Data Sheet for Lornoxicam-
d4 before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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